Cas no 1137475-61-6 (5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile)

• Product Name: 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile
• CAS No: 1137475-61-6
• MF: C₁₁H₁₁N₇
• MW: 241.251940011978
• CID: 1093868
• PubChem ID: 42610047
• Update Time: 2025-05-22

5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile
• 5-[[5-amino-4-(methylamino)pyridin-2-yl]amino]pyrazine-2-carbonitrile
• SCHEMBL620161
• 1137475-61-6
• 5-{[5-AMINO-4-(METHYLAMINO)PYRIDIN-2-YL]AMINO}PYRAZINE-2-CARBONITRILE

• Inchi： 1S/C11H11N7/c1-14-9-2-10(17-5-8(9)13)18-11-6-15-7(3-12)4-16-11/h2,4-6H,13H2,1H3,(H2,14,16,17,18)
• InChI Key： BCOAZQZWGJZXQC-UHFFFAOYSA-N
• SMILES： N(C1C=NC(C#N)=CN=1)C1C=C(C(=CN=1)N)NC

Computed Properties

• Exact Mass: 241.10759338g/mol
• Monoisotopic Mass: 241.10759338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Additional information on 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile

Comprehensive Overview of 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile (CAS No. 1137475-61-6)

5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile (CAS No. 1137475-61-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 1137475-61-6, belongs to the class of aminopyridine and pyrazine derivatives, which are known for their versatility in drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor, a property that makes it a promising candidate for targeting various disease pathways.

The molecular structure of 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile includes a pyridine core substituted with amino and methylamino groups, coupled with a pyrazine ring bearing a nitrile functional group. This arrangement contributes to its bioactivity and selectivity in interacting with biological targets. Recent studies have explored its potential in cancer therapy, where its ability to modulate cell signaling pathways has shown promise in preclinical models. Additionally, its low toxicity profile and high solubility make it an attractive candidate for further optimization.

In the context of current drug discovery trends, 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile aligns with the growing demand for small-molecule therapeutics that can address unmet medical needs. Its mechanism of action is believed to involve the inhibition of specific protein kinases, which are often dysregulated in diseases such as autoimmune disorders and neurodegenerative conditions. This has led to increased interest from both academic and industrial researchers, as evidenced by the rising number of publications and patents referencing this compound.

From a synthetic chemistry perspective, the preparation of 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile involves multi-step reactions that highlight the importance of regioselective functionalization and protecting group strategies. Optimizing these synthetic routes is crucial for scaling up production while maintaining high purity and yield. Advances in catalytic methods and green chemistry have further enhanced the feasibility of its large-scale synthesis, addressing concerns about environmental sustainability in pharmaceutical manufacturing.

The pharmacokinetic properties of 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile are another area of active investigation. Preliminary data suggest favorable oral bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Researchers are also exploring its potential in combination therapies, where it could synergize with other drugs to enhance efficacy or overcome drug resistance. Such applications are particularly relevant in the era of precision medicine, where tailored treatments are becoming the standard of care.

In summary, 5-((5-Amino-4-(methylamino)pyridin-2-yl)amino)pyrazine-2-carbonitrile (CAS No. 1137475-61-6) represents a compelling example of how heterocyclic chemistry can drive innovation in biomedical research. Its multifaceted applications, from kinase inhibition to drug development, underscore its importance in modern science. As research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of therapeutic strategies and molecular design.